Cas no 852373-17-2 (2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide)
2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-((3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)-N-(2-fluorophenyl)acetamide
- Acetamide, 2-[[3-(4-chlorophenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-N-(2-fluorophenyl)-
- F0676-0145
- 2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide
- 2-[[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]-N-(2-fluorophenyl)acetamide
- AB00684945-01
- 852373-17-2
- AKOS024595126
- 2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide
-
- Inchi: 1S/C19H13ClFN5OS/c20-13-7-5-12(6-8-13)19-24-23-16-9-10-18(25-26(16)19)28-11-17(27)22-15-4-2-1-3-14(15)21/h1-10H,11H2,(H,22,27)
- InChI Key: INSOGHMNPIATHG-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1F)(=O)CSC1=NN2C(C3=CC=C(Cl)C=C3)=NN=C2C=C1
Computed Properties
- Exact Mass: 413.0513371g/mol
- Monoisotopic Mass: 413.0513371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 539
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 97.5Ų
Experimental Properties
- Density: 1.48±0.1 g/cm3(Predicted)
- pka: 11.68±0.70(Predicted)
2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0676-0145-2μmol |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide |
852373-17-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0676-0145-5μmol |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide |
852373-17-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0676-0145-10μmol |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide |
852373-17-2 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0676-0145-20μmol |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide |
852373-17-2 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0676-0145-1mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide |
852373-17-2 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0676-0145-2mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide |
852373-17-2 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0676-0145-3mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide |
852373-17-2 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0676-0145-4mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide |
852373-17-2 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0676-0145-5mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide |
852373-17-2 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0676-0145-10mg |
2-{[3-(4-chlorophenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}-N-(2-fluorophenyl)acetamide |
852373-17-2 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide
Recent Advances in the Study of 2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide (CAS: 852373-17-2)
In recent years, the compound 2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide (CAS: 852373-17-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolopyridazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in preclinical models.
One of the most notable findings in recent studies is the compound's ability to interact with specific protein targets involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational modeling and X-ray crystallography to map the binding interactions of 852373-17-2 with its target proteins. These studies reveal that the compound exhibits high affinity and selectivity, making it a viable candidate for further drug development. Additionally, in vitro assays have demonstrated its potent inhibitory effects on key enzymes, further supporting its therapeutic potential.
Another area of investigation has been the pharmacokinetic and pharmacodynamic profiles of 852373-17-2. Recent pharmacokinetic studies in rodent models have shown favorable absorption and distribution characteristics, with moderate plasma protein binding and acceptable metabolic stability. These findings are crucial for the compound's transition from preclinical to clinical studies. Moreover, toxicological assessments have indicated a relatively safe profile at therapeutic doses, although further studies are needed to fully evaluate its long-term safety.
In the context of drug discovery, several research groups have explored structural modifications of 852373-17-2 to enhance its bioactivity and reduce potential off-target effects. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its efficacy, providing a roadmap for the design of next-generation analogs. These efforts have led to the synthesis of derivatives with improved potency and selectivity, some of which are currently under evaluation in advanced preclinical trials.
The therapeutic applications of 852373-17-2 extend beyond its initial indications. Recent exploratory studies have investigated its potential in treating neurodegenerative diseases and metabolic disorders. For instance, preliminary data suggest that the compound may modulate neuroinflammatory pathways, offering a novel approach to conditions such as Alzheimer's disease. Similarly, its effects on metabolic enzymes have sparked interest in its use for managing diabetes and obesity-related complications.
In conclusion, the compound 2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide (CAS: 852373-17-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated bioactivity and favorable pharmacokinetic properties, position it as a valuable lead compound for further development. Ongoing research efforts are expected to uncover additional therapeutic applications and optimize its clinical potential, paving the way for future drug candidates in this chemical class.
852373-17-2 (2-{3-(4-chlorophenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}-N-(2-fluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)